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Compound of Interest

4-Chloro-3-ethoxy-2-
Compound Name:

fluorophenylacetonitrile
CAS No.: 1323966-15-9

Cat. No.: B1428449

Get Quote

Executive Summary & Application Context

4-Chloro-3-ethoxy-2-fluorophenylacetonitrile (CAS: 1323966-15-9) is a high-value
pharmacophore intermediate, primarily utilized in the synthesis of tyrosine kinase inhibitors
(TKIs) and next-generation agrochemicals. Its structural core—a poly-substituted benzene ring
featuring a "halo-alkoxy-halo" motif—is critical for modulating lipophilicity and metabolic stability
in drug candidates.

This guide provides a definitive spectroscopic profile for researchers. Unlike generic databases,
we focus on the causality of spectral features, particularly the scalar couplings introduced by
the fluorine atom (

), which often complicate structural assignment in standard

NMR workflows.

Chemical Identity & Physical Properties
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Property Specification
IUPAC Name 2-(4-Chloro-3-ethoxy-2-fluorophenyl)acetonitrile
CAS Number 1323966-15-9

Molecular Formula

Molecular Weight 213.64 g/mol

Appearance White to off-white crystalline solid
Soluble in

Solubility

, DMSO, MeOH; Insoluble in water

Nitrile (CN), Aryl Fluoride, Aryl Chloride, Ethoxy

Key Functional Groups
Ether

Spectroscopic Analysis: The Core Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: The presence of Fluorine-19 (

, 100% abundance) creates extensive spin-spin splitting (

-coupling) visible in both proton and carbon spectra. Assignments must account for these
couplings to avoid misidentifying impurities.

Experimental Conditions:

e Solvent:

(Deuterated Chloroform) is preferred to prevent solvent overlap with the benzylic protons.

e Frequency: 400 MHz or higher recommended for resolving aromatic multiplets.
A.

NMR Data (400 MHz,

)
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. Coupling
St C Assignment
Position Multiplicity Integration EENE | Loi
ogic
y ppm
ppm) Hz)
dd (Doublet Ortho to
Ar-H (H6) 7.15-7.20 1H ,
of Doublets) Metato F.
dd (Doublet Ortho to CI,
Ar-H (H5) 7.22-7.28 1H ,
of Doublets) Parato F.
Characteristic
4.12 g (Quartet) 2H ethoxy
methylene.[1]
Benzylic
protons often
d (Doublet) or show long-
3.78 2H
brs range
coupling to
ortho-F.
Terminal
1.45 t (Triplet) 3H methyl of
ethoxy group.

Expert Insight: The benzylic protons at 3.78 ppm often appear as a singlet in low-resolution

scans. However, a high-resolution scan will reveal a fine doublet (

) due to long-range coupling with the fluorine at the 2-position. This is a key

"fingerprint” for confirming regiochemistry.
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NMR Data (100 MHz,
)
« Nitrile (

):

ppm (s).

« C-F(C2):

ppm (d,

). Large coupling confirms F attachment.
¢ C-O(C3):

ppm (d,

).
e Benzylic (

):

ppm (d,

o Ethoxy:

Infrared (IR) Spectroscopy
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Rationale: IR is the fastest method to verify the integrity of the nitrile group, which is susceptible
to hydrolysis.

 Nitrile Stretch (

):2250-2255 cm~1! (Sharp, Medium intensity).

o Note: If this band broadens or shifts to 1650-1700 cm™1, it indicates hydrolysis to the
amide (primary impurity).

o Ether Stretch (

): 1050-1250 cm~1* (Strong).

e Aromatic C-H: 3000-3100 cm™1.

Mass Spectrometry (MS)

« lonization: ESI+ (Electrospray lonization) or El (Electron Impact).

e Molecular lon:

 |sotope Pattern: The Chlorine atom imparts a characteristic 3:1 intensity ratio between the
213 and 215 peaks.

o Fragmentation (EI): Loss of

(m/z 198) and loss of

(m/z 187) are common pathways.

Synthesis & Impurity Profiling Workflow

Understanding the synthesis is crucial for interpreting spectroscopic data, as specific impurities
(precursors) may linger.
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Common Synthesis Route:

o Starting Material: 4-Chloro-3-ethoxy-2-fluorotoluene.
e Bromination: Radical bromination to benzyl bromide.
e Cyanation: Nucleophilic substitution with NaCN.

Visualized Workflow (DOT Diagram):

NBS, AIBN NaCN, DMSO H20/Acid

. . . . . . 1
4-Chloro-3-ethoxy- | (Radical Bromination) _ | intermediate: (SN2 Substitution) _ Target: ~ (Hydrolysis) »>! Impurity: !
2-fluorotoluene ™| Benzyl Bromide | Phenylacetonitrile 1

Click to download full resolution via product page

Caption: Figure 1. Standard synthetic pathway showing the critical cyanations step and
potential hydrolysis impurity.

Experimental Protocol: Sample Preparation

To ensure reproducibility of the spectroscopic data above, follow this specific preparation
protocol.

Step 1: Purity Check (TLC)

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Hexane:Ethyl Acetate (4:1).

Visualization: UV (254 nm). The nitrile is UV active.

Rf Value: Expect
. (Benzyl bromides usually run higher; Amides run much lower).

Step 2: NMR Sample Prep
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e Weigh 10-15 mg of the solid into a clean vial.
e Add 0.6 mL of

(ensure TMS internal standard is present).

e Sonicate for 30 seconds to ensure complete dissolution.

« Filter through a cotton plug if any turbidity remains (removes inorganic salts like NaBr from
synthesis).

Step 3: Data Acquisition
o Set relaxation delay (
) to 2.0 seconds to allow full relaxation of aromatic protons adjacent to Fluorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic data of 4-Chloro-3-ethoxy-2-
fluorophenylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428449/docs#spectroscopic-data-of-4-chloro-3-
ethoxy-2-fluorophenylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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